2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine

• IUPAC Name: 2-[[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]methoxy]pyrazine
• InChI: InChI=1S/C18H23N3O2/c1-22-17-4-2-3-16(11-17)13-21-9-5-15(6-10-21)14-23-18-12-19-7-8-20-18/h2-4,7-8,11-12,15H,5-6,9-10,13-14H2,1H3
• InChI Key: SZZFCLGRQUWBKL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCC(CC2)COC3=NC=CN=C3
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine (2-MPMP) is an organic compound belonging to the class of pyrazines. It is a colorless solid that has been used in the synthesis of pharmaceuticals and other organic compounds. 2-MPMP has also been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology.

Scientific Research Applications

2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology. It has been used as a substrate for the enzyme cytochrome P450 2D6, which is involved in the metabolism of drugs and other compounds. In addition, 2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine has been used to study the interaction between enzymes and their substrates, as well as the mechanism of action of certain drugs.

Mechanism of Action

2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine has been studied for its potential mechanisms of action. It has been shown to inhibit the enzyme cytochrome P450 2D6, which is involved in the metabolism of drugs and other compounds. In addition, 2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine has been studied for its potential biochemical and physiological effects. It has been shown to cause an increase in the levels of certain neurotransmitters, such as serotonin and dopamine, in the brain. In addition, 2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects in laboratory studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine in laboratory experiments include its low cost and availability. In addition, it is relatively easy to synthesize and can be used in a variety of different experiments. The main limitation of using 2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine in laboratory experiments is that its effects are not yet fully understood, and further research is needed to fully elucidate its mechanisms of action.

Future Directions

The future directions for research on 2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine include further investigation into its potential mechanisms of action and biochemical and physiological effects. In addition, further research is needed to determine the potential therapeutic applications of 2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine, as well as its potential toxicity and side effects. Further research is also needed to determine the potential uses of 2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine in the synthesis of pharmaceuticals and other organic compounds.

Synthesis Methods

2-({1-[(3-methoxyphenyl)methyl]piperidin-4-yl}methoxy)pyrazine can be synthesized by the condensation reaction of 1-methylpiperidine with 3-methoxyphenylmethylene pyrazine. This reaction is carried out in a solvent such as ethanol or acetonitrile at a temperature of 70°C. The reaction is typically performed in the presence of a base such as sodium hydroxide or potassium hydroxide.